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Compound of Interest

4-Chlorophenyl! quinoline-8-
Compound Name:

sulfonate
CAS No.: 5409-91-6
Cat. No.: B182879

Get Quote

Technical Monograph: 4-Chlorophenyl
Quinoline-8-Sulfonate

CAS Number: 5409-91-6 Molecular Weight: 319.76 Da[1][2]

Executive Summary

4-Chlorophenyl quinoline-8-sulfonate (CAS 5409-91-6) is a specialized sulfonate ester
derived from the condensation of 8-quinolinesulfonyl chloride and 4-chlorophenol.[1] Within
medicinal chemistry, this compound represents a critical scaffold in the exploration of quinoline-
based pharmacophores. While 8-hydroxyquinoline derivatives are widely recognized for metal
chelation, the 8-sulfonate ester modification locks the oxygen functionality, shifting the
molecule's utility toward enzyme inhibition (specifically proteases and esterases) and
antimicrobial screening.

This guide outlines the physicochemical identity, synthesis protocols, and application vectors
for researchers utilizing this compound in drug discovery and chemical biology.
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Physicochemical Identity

The following data establishes the baseline identity for quality control (QC) and assay

preparation.
Property Specification
CAS Number 5409-91-6
IUPAC Name 4-chlorophenyl quinoline-8-sulfonate

Molecular Formula

Molecular Weight 319.76 g/mol
Physical State Solid (typically off-white to pale yellow powder)
N Soluble in DMSO, DMF, DCM; Poorly soluble in
Solubility
water
LogP (Predicted) ~3.5 - 4.0 (Lipophilic)
H-Bond Donors 0
H-Bond Acceptors 4 (N, 3 Oxygens)

Synthesis & Methodology

Causality of Protocol: The synthesis relies on a nucleophilic acyl substitution at the sulfur atom.
The use of a weak base (pyridine or triethylamine) is critical to neutralize the HCI byproduct,
driving the equilibrium forward and preventing acid-catalyzed hydrolysis of the newly formed
ester.

Reaction Pathway (Graphviz Visualization)

The following diagram maps the standard synthesis workflow, highlighting critical control points.
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Figure 1: Nucleophilic substitution pathway for the synthesis of sulfonate esters.

Bench Protocol

Reagents:

8-Quinolinesulfonyl chloride (1.0 eq)

4-Chlorophenol (1.1 eq)

Triethylamine (1.5 eq) or Pyridine (solvent/base)

Dichloromethane (DCM) (anhydrous)
Step-by-Step Procedure:

» Preparation: Dissolve 4-chlorophenol (1.1 eq) in anhydrous DCM under an inert atmosphere

(

or Ar).

o Activation: Add Triethylamine (1.5 eq) dropwise at 0°C. Stir for 15 minutes to generate the
phenoxide species in situ.

o Addition: Slowly add a solution of 8-quinolinesulfonyl chloride (1.0 eq) in DCM to the reaction
mixture. Note: Slow addition controls the exotherm.
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e Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. Monitor via
TLC (Hexane:EtOAc 7:3).

o Workup (Self-Validating Step):
o Wash organic layer with 1M HCI (removes unreacted amine/quinoline starting material).
o Wash with sat.

(removes unreacted phenol).

o Wash with Brine, dry over
, and concentrate.

 Purification: Recrystallize from Ethanol or purify via silica gel chromatography if high purity
(>99%) is required for biological assays.

Applications & Biological Context[3][4][5]1[6][7]1[8][9]
Antimicrobial & Antifungal Screening

Research indicates that 8-quinoline sulfonates exhibit bioactivity against specific fungal and
bacterial strains. The mechanism often involves the disruption of cell wall synthesis or
interference with metal-dependent enzymes, leveraging the quinoline nitrogen's ability to
interact with active site residues even when the 8-position is blocked by the sulfonate group [1].

Bioisosteric Replacement

In drug design, this compound serves as a sulfonate bioisostere to sulfonamides. While
sulfonamides (

) are stable, sulfonates (
) act as reactive probes. They can be used to:

o Test the hydrolytic stability of the pharmacophore.

e Act as "suicide substrates"” for serine proteases, where the enzyme attacks the sulfonyl
sulfur, leading to irreversible inhibition.
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PKM2 Modulation Context

While 8-quinoline sulfonamides are well-documented modulators of Pyruvate Kinase M2
(PKM2) in cancer metabolism [2], the 4-chlorophenyl sulfonate ester (CAS 5409-91-6) is
utilized in Structure-Activity Relationship (SAR) libraries to determine the necessity of the

hydrogen bond donor (NH) present in the sulfonamide.[1] If the sulfonate ester retains activity,

it suggests the binding is driven primarily by steric fit and hydrophobic interactions of the 4-

chlorophenyl group rather than H-bonding.

Safety & Handling

Hazards: As a sulfonate ester, this compound may possess alkylating or acylating properties.
It should be treated as a potential skin sensitizer and irritant.

Storage: Store at 2—8°C, desiccated. Moisture can lead to slow hydrolysis, releasing 8-
quinolinesulfonic acid and 4-chlorophenol.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for sulfur and
nitrogen oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 239080-87-6|1H-Indol-4-yl 2,4-dichlorobenzenesulfonate|BLD Pharm [bldpharm.com]
e 2.5409-91-6|4-Chlorophenyl quinoline-8-sulfonate|BLD Pharm [bldpharm.com]

3. benthamdirect.com [benthamdirect.com]

e 4. mdpi.com [mdpi.com]

e 5. Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of
the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study - PubMed
[pubmed.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [4-Chlorophenyl quinoline-8-sulfonate CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182879/docs#4-chlorophenyl-quinoline-8-sulfonate-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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